
Dapivirine Vaginal Ring: Formulation
Development Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dapivirine

Cat. No.: B1669821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation development of

the dapivirine-releasing vaginal ring, a critical technology in HIV prevention. This document

details the materials, manufacturing processes, and analytical methods essential for the

development and quality control of this drug delivery system.

Formulation and Composition
The dapivirine vaginal ring is a matrix-type silicone elastomer ring designed for sustained,

localized release of the antiretroviral drug dapivirine.[1] The standard ring has an outer

diameter of 56 mm and a cross-sectional diameter of 7.7 mm.[1][2]

Core Components
The primary components of the dapivirine vaginal ring formulation are:

Active Pharmaceutical Ingredient (API): Dapivirine (a non-nucleoside reverse transcriptase

inhibitor).[1][2]

Polymer Matrix: Medical-grade silicone elastomer.[1][3]

Excipients: Specific additives to modulate drug release or enhance mechanical properties

may be included. For example, hydroxypropylmethylcellulose (HPMC) has been investigated

as a release modulator in multipurpose rings.[4]
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Dapivirine Loading
The approved dapivirine vaginal ring contains 25 mg of dapivirine, designed to release

approximately 4 mg of the drug over a 28-day period.[5][6] Various other formulations have

been developed and tested for different release profiles and durations, including rings

containing 100 mg or 200 mg of dapivirine for extended use.[7][8] Multipurpose rings

combining dapivirine with other active ingredients like levonorgestrel (a contraceptive) or

darunavir (another antiretroviral) have also been formulated.[3][7]

Manufacturing Process
The primary method for manufacturing dapivirine vaginal rings is injection molding.[3][9] This

process allows for precise control over the ring's dimensions and ensures a homogenous

distribution of dapivirine throughout the silicone matrix.

Manufacturing Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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